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CAS No.: 117422-43-2

Cat. No.: B169143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the structure-activity relationships (SAR)

of 5-Methoxychroman-3-amine analogs, focusing on their binding affinities and functional

activities at various receptors, primarily serotonin and sigma receptors. The information

presented is collated from key studies in the field to aid in the rational design of novel, potent,

and selective ligands for therapeutic applications.

Comparative Analysis of Receptor Binding Affinities
The affinity of 5-Methoxychroman-3-amine analogs for different receptors is significantly

influenced by substitutions on the chromane ring and the amine moiety. Below are tabulated

summaries of binding data from key studies, providing a quantitative comparison of various

analogs.
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Sigma-1 (σ1) and 5-HT2B Receptor Affinities of 3-Amino-
Chromane Analogs
A study on a series of 36 phenethylamine-containing 3-amino-chromane ligands revealed

potent and selective binders for the σ1 receptor.[1] The binding affinities (pKi and Ki) for a

selection of these analogs at the human σ1, TMEM97 (σ2), and 5-HT2B receptors are

presented in Table 1. The data highlights that the (3R,4R) absolute stereochemistry generally

leads to higher affinity and selectivity for the σ1 receptor.[1]

Table 1: Binding Affinities (pKi and Ki) of 3-Amino-Chromane Analogs at σ1, TMEM97, and 5-

HT2B Receptors[1]

Comp
ound

Stereo
chemi
stry

R
Group

σ1 pKi
σ1 Ki
(nM)

TMEM
97 pKi

TMEM
97 Ki
(nM)

5-
HT2B
pKi

5-
HT2B
Ki (nM)

1a (3R,4R) H 8.7 2.0 7.1 79 <5.0 >10000

1b (3R,4R) 2-MeO 8.4 4.0 6.8 158 6.4 398

1c (3R,4R) 3-MeO 8.5 3.2 7.0 100 6.1 794

1d (3R,4R) 4-MeO 8.6 2.5 7.2 63 6.0 1000

1e (3R,4R) 4-F 8.5 3.2 7.1 79 6.2 631

2a (3S,4S) H 7.0 100 6.4 398 6.4 398

Data extracted from "Enhanced Affinity for 3-Amino-Chromane-Derived σ1 Receptor Ligands".

[1]

5-HT1A Receptor Affinities of 5-Substituted 3-Amino-3,4-
dihydro-2H-1-benzopyran Derivatives
A separate study focused on the synthesis of enantiomerically pure 3-amino-3,4-dihydro-2H-1-

benzopyrans starting from (R)- and (S)-5-methoxy-3-amino-3,4-dihydro-2H-1-benzopyran.[2]

This work provides valuable SAR data regarding substitutions at the 5-position of the chromane
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ring on the affinity for the 5-HT1A receptor. Generally, (R)-enantiomers displayed higher affinity

than their (S)-counterparts.[2]

Table 2: Binding Affinities (Ki) of 5-Substituted 3-Amino-3,4-dihydro-2H-1-benzopyran Analogs

at the 5-HT1A Receptor[2]

Compound
Stereochemist
ry

5-Substituent N-Substituent 5-HT1A Ki (nM)

3a (R) -COOCH3 -N(n-Pr)2 1.5

3b (S) -COOCH3 -N(n-Pr)2 25

4a (R) -CONH2 -N(n-Pr)2 3.2

4b (S) -CONH2 -N(n-Pr)2 88

5a (R) -COCH3 -N(n-Pr)2 2.1

5b (S) -COCH3 -N(n-Pr)2 45

Data extracted from "Synthesis of novel 5-substituted 3-amino-3,4-dihydro-2H-1-benzopyran

derivatives and their interactions with the 5-HT1A receptor".[2]

Signaling Pathways and Functional Activity
The functional consequences of receptor binding are crucial for understanding the therapeutic

potential of these analogs.

5-HT1A Receptor-Mediated cAMP Production
Analogs with high affinity for the 5-HT1A receptor were evaluated for their intrinsic activity by

measuring their effect on VIP-stimulated cAMP production in GH4ZD10 cells stably transfected

with the 5-HT1A receptor.[2] Both full and partial agonists were identified within the series of 5-

substituted 3-amino-3,4-dihydro-2H-1-benzopyrans.[2] The 5-HT1A receptor is a Gi/o-coupled

receptor, and its activation typically leads to the inhibition of adenylyl cyclase, resulting in

decreased intracellular cAMP levels.
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Figure 1: 5-HT1A Receptor Signaling Pathway.

Sigma-1 (σ1) Receptor Signaling
The σ1 receptor is a unique intracellular chaperone protein located at the endoplasmic

reticulum-mitochondrion interface. Its activation can modulate various downstream signaling

pathways, including calcium signaling and the production of reactive oxygen species (ROS).

While the direct signaling pathway of the studied 3-amino-chromane analogs was not fully

elucidated, their high affinity for the σ1 receptor suggests potential modulation of these

pathways.
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Figure 2: Potential Sigma-1 Receptor Signaling.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are summaries of the key experimental protocols used in the cited studies.

Radioligand Binding Assays
These assays are used to determine the binding affinity of a ligand for a specific receptor.
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Figure 3: Radioligand Binding Assay Workflow.

Protocol for 5-HT1A Receptor Binding:[2]

Tissue Preparation: Rat hippocampal membranes were used as the source of 5-HT1A

receptors.

Radioligand: [3H]8-OH-DPAT was used as the specific radioligand.
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Incubation: Membranes were incubated with the radioligand and various concentrations of

the test compounds.

Separation: Bound and free radioligand were separated by rapid filtration through glass fiber

filters.

Detection: The amount of bound radioactivity on the filters was quantified using liquid

scintillation counting.

Data Analysis: IC50 values were determined from competition binding curves and converted

to Ki values using the Cheng-Prusoff equation.

Protocol for σ1, TMEM97, and 5-HT2B Receptor Binding:[1]

Assay Source: The binding affinity was determined through the National Institute of Mental

Health's Psychoactive Drug Screening Program (NIMH PDSP).

Method: A primary screen was performed at a 10 µM concentration of the ligand. For

compounds that displaced more than 50% of the radioligand, a full competition binding assay

was conducted to determine the pKi value.

cAMP Accumulation Assay
This functional assay is used to determine whether a ligand acts as an agonist, antagonist, or

inverse agonist at a G-protein coupled receptor that modulates adenylyl cyclase activity.

Protocol for 5-HT1A Functional Activity:[2]

Cell Line: GH4ZD10 cells stably transfected with the human 5-HT1A receptor were used.

Stimulation: Cells were stimulated with vasoactive intestinal peptide (VIP) to increase basal

cAMP levels.

Treatment: Cells were then treated with various concentrations of the test compounds.

Measurement: The intracellular cAMP levels were measured using a competitive protein

binding assay or an enzyme-linked immunosorbent assay (ELISA).
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Data Analysis: The ability of the compounds to inhibit VIP-stimulated cAMP production was

quantified to determine their intrinsic activity (Emax) and potency (EC50).

Conclusion
The structure-activity relationship studies of 5-Methoxychroman-3-amine analogs reveal distinct

structural requirements for high affinity and selectivity at different receptor subtypes. For σ1

receptor affinity, the (3R,4R) stereochemistry is preferred, with a degree of tolerance for various

substituents on the N-benzyl group. For 5-HT1A receptor affinity, the (R)-enantiomer is

generally more potent, and substitutions at the 5-position of the chromane ring with carboxylate

esters, amides, and ketones lead to high-affinity ligands. This compiled data and the

associated experimental protocols provide a valuable resource for the further development of

5-Methoxychroman-3-amine analogs as selective pharmacological tools and potential

therapeutic agents.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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